Cas no 1630984-19-8 ((1S)-1-(naphthalen-2-yl)ethan-1-amine hydrochloride)

• Product Name: (1S)-1-(naphthalen-2-yl)ethan-1-amine hydrochloride
• CAS No: 1630984-19-8
• MF: C₁₂H₁₄ClN
• MW: 207.699262142181
• MDL: MFCD12910555
• CID: 3038718
• PubChem ID: 91844798
• Update Time: 2025-06-07

(1S)-1-(naphthalen-2-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(Naphthalen-2-yl)ethanamine hydrochloride
• Y10772
• 1630984-19-8
• MFCD12910555
• (S)-1-(Naphthalen-2-yl)ethanamine HCl
• CS-0217828
• (S)-1-(Naphthalen-2-yl)ethanaminehydrochloride
• EN300-8681704
• (1S)-1-(Naphthalen-2-yl)ethan-1-amine hydrochloride
• (1S)-1-(naphthalen-2-yl)ethan-1-amine hydrochloride

• MDL： MFCD12910555
• Inchi： 1S/C12H13N.ClH/c1-9(13)11-7-6-10-4-2-3-5-12(10)8-11;/h2-9H,13H2,1H3;1H/t9-;/m0./s1
• InChI Key： SVJSCAQZYGXVIL-FVGYRXGTSA-N
• SMILES： Cl.N[C@@H](C)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 207.0814771g/mol
• Monoisotopic Mass: 207.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (1S)-1-(naphthalen-2-yl)ethan-1-amine hydrochloride

Introduction to (1S)-1-(naphthalen-2-yl)ethan-1-amine hydrochloride (CAS No. 1630984-19-8)

The compound (1S)-1-(naphthalen-2-yl)ethan-1-amine hydrochloride, identified by its CAS number 1630984-19-8, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This chiral amine derivative has garnered attention due to its structural uniqueness and potential biological activities. The presence of a naphthalene ring and a stereogenic center at the amine-bearing carbon makes it a versatile scaffold for drug design and development. In recent years, there has been growing interest in exploring the pharmacological properties of such compounds, particularly in the context of their applications in medicinal chemistry and therapeutic interventions.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmacokinetic studies. This property is particularly crucial in drug development, where solubility plays a pivotal role in determining the bioavailability and efficacy of a drug candidate. The naphthalen-2-yl moiety, a fused aromatic ring system, contributes to the compound's lipophilicity, which can influence its interaction with biological targets such as enzymes and receptors.

Recent studies have highlighted the importance of chiral molecules in pharmaceutical applications. The stereochemistry of a compound can significantly affect its biological activity, with enantiomers often exhibiting distinct pharmacological profiles. In the case of (1S)-1-(naphthalen-2-yl)ethan-1-amine hydrochloride, the (1S) configuration at the stereogenic center adds a layer of complexity to its potential interactions with biological systems. Researchers have been investigating how this specific stereochemical arrangement influences the compound's binding affinity and metabolic stability.

One of the most intriguing aspects of this compound is its potential role as a precursor or intermediate in the synthesis of more complex pharmaceutical agents. The naphthalenyl group is a common motif in many bioactive molecules, and its incorporation into drug candidates often enhances their binding affinity to biological targets. Additionally, the amine functional group provides a site for further chemical modification, allowing for the creation of derivatives with tailored pharmacological properties.

In terms of biological activity, preliminary studies suggest that derivatives of (1S)-1-(naphthalen-2-yl)ethan-1-amine hydrochloride may exhibit properties relevant to various therapeutic areas. For instance, some research indicates that similar structures could interact with neurotransmitter receptors or enzymes involved in metabolic pathways. While these findings are still in the early stages, they underscore the compound's potential as a lead molecule for further pharmacological exploration.

The synthesis of this compound involves multi-step organic reactions, typically starting from commercially available naphthalene derivatives. Key steps include functionalization at the 2-position of the naphthalene ring followed by chiral resolution or asymmetric synthesis to achieve the desired stereochemistry. The hydrochloride salt is formed by treating the free base with hydrochloric acid, ensuring high purity and stability.

From an industrial perspective, the production of high-purity pharmaceutical intermediates like (1S)-1-(naphthalen-2-yl)ethan-1-amine hydrochloride requires stringent quality control measures. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and safety in batch-to-batch production. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify the compound's identity and purity.

The growing interest in chiral drugs has spurred advancements in synthetic methodologies for constructing complex stereocenters efficiently. Catalytic asymmetric reactions, for example, offer a powerful tool for achieving enantioselective synthesis without relying on pre-formed chiral auxiliaries. Such methods are particularly valuable in industrial settings where scalability and cost-effectiveness are critical.

In conclusion, (1S)-1-(naphthalen-2-yl)ethan-1-amine hydrochloride (CAS No. 1630984-19-8) represents an intriguing molecule with potential applications in pharmaceutical research and development. Its unique structural features, including the chiral center and naphthalenyl moiety, make it a promising candidate for further exploration into bioactive derivatives. As synthetic chemistry continues to evolve, new methodologies will likely emerge to facilitate the efficient production of such valuable intermediates.